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Compound of Interest

Compound Name: Dicyclohexyl azelate

Cat. No.: B15342583 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of Dicyclohexyl
azelate. It is intended for laboratory personnel, including researchers, scientists, and drug

development professionals, to ensure a safe working environment.

Understanding the Hazard
While specific hazard classifications for Dicyclohexyl azelate are not readily available, it is

prudent to handle it with the care required for laboratory chemicals that may cause skin and

eye irritation. Engineering controls, proper personal protective equipment, and safe handling

practices are crucial to minimize exposure.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling Dicyclohexyl azelate to minimize

exposure and ensure personal safety.
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PPE Category Recommended Equipment

Eye/Face Protection

Wear safety glasses with side shields or

chemical splash goggles that meet ANSI Z87.1

standards.[1][2] A face shield should be worn

over safety glasses if there is a potential for

splashing or a large-scale release.[2]

Hand Protection

Wear appropriate chemical-resistant gloves.[1]

Nitrile gloves are a common choice for short-

term protection against a variety of chemicals.[2]

For prolonged contact or handling of larger

quantities, consult the glove manufacturer's

compatibility chart.

Body Protection

Wear a laboratory coat to protect street clothing

and skin.[2] For larger-scale operations,

consider additional protective clothing to prevent

skin contact.

Respiratory Protection

Under normal laboratory conditions with

adequate ventilation, respiratory protection may

not be necessary. If there is a risk of generating

aerosols or dusts, or if working in a poorly

ventilated area, use a NIOSH/MSHA-approved

respirator.[1][2]

Safe Handling and Operational Plan
Engineering Controls:

Work in a well-ventilated area.

Use a chemical fume hood for procedures that may generate vapors, mists, or aerosols.

Ensure that safety showers and eyewash stations are readily accessible.[1]

Procedural Guidance:
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Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Inspect gloves for any signs of degradation.

Handling:

Avoid direct contact with skin and eyes.

Avoid inhalation of any vapors or mists.

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials.

First Aid Measures
In the event of accidental exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[3][4] Remove

contact lenses if present and easy to do.[5]

Seek medical attention.[3]

Skin Contact

Promptly wash the contaminated skin with soap

and water.[3] Remove contaminated clothing

and wash it before reuse. If irritation persists,

seek medical attention.[3]

Inhalation

Move the exposed person to fresh air at once.[3]

If breathing is difficult, trained personnel may

administer oxygen.[3] If breathing has stopped,

perform artificial respiration.[3] Seek medical

attention.[3]

Ingestion

If the chemical has been swallowed, get medical

attention immediately.[3] Do not induce vomiting

unless directed to do so by medical personnel.

Disposal Plan
Waste Collection and Storage:

Collect all waste materials, including contaminated PPE and cleaning materials, in a

designated and compatible container labeled as "Hazardous Waste".[6]

Keep waste containers tightly closed except when adding waste.[6]

Store waste containers in a designated satellite accumulation area.

Disposal Method:

Dispose of chemical waste through a licensed hazardous waste disposal company.

Follow all federal, state, and local regulations for hazardous waste disposal.[6]
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Do not dispose of Dicyclohexyl azelate down the drain or in the regular trash.

Safe Handling Workflow
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Caption: Workflow for the safe handling of Dicyclohexyl azelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Dicyclohexyl Azelate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15342583#personal-protective-equipment-for-
handling-dicyclohexyl-azelate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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